Cas no 1969287-65-7 (rac-(5R,6R)-5-amino-6-1-(propan-2-yl)-1H-pyrazol-5-ylpiperidin-2-one, trans)

• Product Name: rac-(5R,6R)-5-amino-6-1-(propan-2-yl)-1H-pyrazol-5-ylpiperidin-2-one, trans
• CAS No: 1969287-65-7
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• MDL: MFCD30011430
• CID: 5241430
• PubChem ID: 122155806
• Update Time: 2025-10-24

rac-(5R,6R)-5-amino-6-1-(propan-2-yl)-1H-pyrazol-5-ylpiperidin-2-one, trans Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 5-amino-6-[1-(1-methylethyl)-1H-pyrazol-5-yl]-, (5R,6R)-
• rac-(5R,6R)-5-amino-6-1-(propan-2-yl)-1H-pyrazol-5-ylpiperidin-2-one, trans

• MDL： MFCD30011430
• Inchi： 1S/C11H18N4O/c1-7(2)15-9(5-6-13-15)11-8(12)3-4-10(16)14-11/h5-8,11H,3-4,12H2,1-2H3,(H,14,16)/t8-,11-/m1/s1
• InChI Key： FHFPPYRWXPJTOU-LDYMZIIASA-N
• SMILES： N1[C@@H](C2N(C(C)C)N=CC=2)[C@H](N)CCC1=O

Additional information on rac-(5R,6R)-5-amino-6-1-(propan-2-yl)-1H-pyrazol-5-ylpiperidin-2-one, trans

Professional Introduction to Rac-(5R,6R)-5-amino-6-1-(propan-2-yl)-1H-pyrazol-5-ylpiperidin-2-one (CAS No. 1969287-65-7)

Rac-(5R,6R)-5-amino-6-1-(propan-2-yl)-1H-pyrazol-5-ylpiperidin-2-one is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 1969287-65-7, represents a novel class of molecules with potential applications in drug discovery and therapeutic development. The intricate structure of this molecule, featuring a pyrazole ring linked to a piperidine moiety, makes it a subject of interest for researchers exploring innovative pharmacological targets.

The chemical composition of Rac-(5R,6R)-5-amino-6-1-(propan-2-yl)-1H-pyrazol-5-ylpiperidin-2-one is characterized by its stereochemistry, specifically the (5R,6R) configuration. This stereochemical arrangement is crucial as it can significantly influence the biological activity and pharmacokinetic properties of the compound. The presence of an amino group at the 5-position and a propyl substituent at the 1-position of the pyrazole ring adds to its complexity and potential functionality.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The current study focuses on the synthesis and characterization of Rac-(5R,6R)-5-amino-6-1-(propan-2-yl)-1H-pyrazol-5-ylpiperidin-2-one, aiming to elucidate its structural features and evaluate its potential as a lead compound for further drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired stereochemical outcome. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, have been employed to ensure high enantiomeric purity. The successful synthesis of Rac-(5R,6R)-5-amino-6-1-(propan-2-y l)-1H-pyrazol -5 - yl piperidin -2 - one represents a significant milestone in the development of novel pharmacophores.

Biological evaluation of Rac-(5R,6R)-5-amino-6-1-(propan -2 - yl) - 1H - pyrazol - 5 - yl piperidin - 2 - one has revealed intriguing results that warrant further investigation. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammatory diseases. The amino group and the propyl substituent appear to play critical roles in modulating the binding affinity and selectivity of the molecule towards these targets.

The structural framework of this compound also suggests potential interactions with biological membranes and receptors. This aspect is particularly relevant in drug design, where membrane permeability and receptor binding are key factors determining therapeutic efficacy. Further studies are ongoing to explore these interactions and to optimize the pharmacological properties of Rac-(5R,6R)-5-amino -6 - 1 -(propan -2 - yl) - 1H-pyrazol - 5-y l piperidin - 2-one.

In conclusion, Rac-(5R,6R)-5-amino-6-1-(propan -2-y l) - 1H-pyrazol - 5-y l piperidin - 2-one (CAS No. 1969287 - 65 - 7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional groups make it an attractive candidate for further development into novel therapeutic agents. As research in this area continues to advance, compounds like this are expected to play a crucial role in addressing unmet medical needs.